Cas no 101986-21-4 (3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)-)

• Product Name: 3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)-
• CAS No: 101986-21-4
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 181207
• PubChem ID: 3064171
• Update Time: 2025-04-19

3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)-
• (6E)-6-(4-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)-4-(4-methoxyphenyl)-2,3a,4,5-tetrahydro-1H-indazol-3-one
• 101986-21-4
• 2,3a,4,5-Tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)-3H-indazol-3-one
• BRN 5639406
• 3H-Indazol-3-one, 2,3a,4,5-tetrahydro-6-(2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)-

• Inchi： 1S/C21H20N2O4/c1-26-14-5-3-12(4-6-14)17-9-13(10-18-20(17)21(25)23-22-18)16-8-7-15(27-2)11-19(16)24/h3-8,10-11,17,20,24H,9H2,1-2H3,(H,23,25)
• InChI Key： ANAVKXVHPFERAO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C=C(C3C=CC(=CC=3O)OC)CC2C2C=CC(=CC=2)OC)=NN1

Computed Properties

• Exact Mass: 364.1424
• Monoisotopic Mass: 364.142307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.649
• PSA: 76.66
• LogP: 2.94040